Cas no 1009266-52-7 (N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide)

N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide is a heterocyclic compound featuring a thiophene sulfonyl group and a cyanothiophene moiety linked via a pyrrolidine carboxamide scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. The presence of both sulfonyl and cyano groups enhances its reactivity, facilitating further functionalization. Its rigid, conjugated framework suggests potential applications in the development of pharmaceuticals, particularly as a kinase inhibitor or enzyme modulator, due to its ability to engage in targeted molecular interactions. The compound's stability and synthetic versatility further underscore its utility in advanced organic synthesis.
N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide structure
1009266-52-7 structure
Product Name:N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide
CAS No:1009266-52-7
MF:C14H13N3O3S3
MW:367.466318845749
CID:5471391
Update Time:2025-10-30

N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-cyanothiophen-2-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
    • N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide
    • Inchi: 1S/C14H13N3O3S3/c15-9-10-5-8-22-14(10)16-13(18)11-3-1-6-17(11)23(19,20)12-4-2-7-21-12/h2,4-5,7-8,11H,1,3,6H2,(H,16,18)
    • InChI Key: YLGBCPZQYJPRSM-UHFFFAOYSA-N
    • SMILES: N1(S(C2SC=CC=2)(=O)=O)CCCC1C(NC1SC=CC=1C#N)=O

N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide Pricemore >>

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Additional information on N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide

Comprehensive Overview of N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS No. 1009266-52-7)

N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS No. 1009266-52-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiophene derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both cyanothiophene and thiophene sulfonyl moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The compound's molecular formula and intricate architecture have made it a subject of interest for researchers focusing on small molecule therapeutics and enzyme inhibitors. Recent studies highlight its potential role in modulating specific biological pathways, particularly in the context of inflammatory diseases and metabolic disorders. Its pyrrolidine-2-carboxamide core is a common pharmacophore found in many FDA-approved drugs, further underscoring its relevance in modern drug development.

In the realm of organic synthesis, CAS No. 1009266-52-7 serves as a valuable intermediate for constructing more complex molecules. Its sulfonyl group and cyano functionality offer multiple sites for chemical modifications, enabling the creation of diverse analogs with tailored properties. This adaptability aligns with the growing demand for structure-activity relationship (SAR) studies in pharmaceutical research, where slight structural changes can significantly impact biological activity.

From an industrial perspective, the compound's stability and solubility profile make it suitable for various formulation strategies. Researchers are particularly intrigued by its potential in targeted drug delivery systems, especially for poorly soluble active pharmaceutical ingredients (APIs). Its compatibility with common excipients and solvents further enhances its utility in preclinical development.

The scientific community has shown increasing interest in N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide as evidenced by recent publications and patent filings. Its potential applications extend beyond therapeutics to include agricultural chemicals and specialty materials. As the demand for novel heterocyclic compounds continues to rise, this molecule stands out for its balanced combination of lipophilicity and hydrogen bonding capacity, crucial factors in molecular design.

Quality control and analytical characterization of CAS No. 1009266-52-7 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research applications. The availability of detailed spectral data and certificates of analysis facilitates its adoption in various laboratory settings.

Environmental and safety considerations for this compound follow standard laboratory protocols for handling organic intermediates. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during manipulation. The compound's ecological impact and biodegradability profile are subjects of ongoing investigation as part of comprehensive green chemistry initiatives.

Market trends indicate growing demand for specialized building blocks like N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide, driven by expanding research in personalized medicine and precision agriculture. Suppliers are responding with improved scale-up processes and custom synthesis options to meet diverse research needs. The compound's intellectual property landscape continues to evolve, with new applications being explored across multiple industries.

Future research directions for this compound may include exploration of its crystal engineering potential and polymorphic forms, which could unlock additional applications in pharmaceutical solid-state chemistry. The integration of computational chemistry tools is expected to accelerate the discovery of new derivatives with optimized properties. As the scientific understanding of thiophene-based compounds deepens, CAS No. 1009266-52-7 is poised to remain a compound of significant interest in multiple research domains.

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